2,3-dimethoxy-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

Specification

• CAS No.: 1019106-53-6
• Molecular Formula: C25H26N6O3
• Molecular Weight: 458.5 g/mol
• IUPAC Name: 2,3-dimethoxy-N-[4-[[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
• Standard InChI: InChI=1S/C25H26N6O3/c1-15-16(2)30-31(17(15)3)23-14-13-22(28-29-23)26-18-9-11-19(12-10-18)27-25(32)20-7-6-8-21(33-4)24(20)34-5/h6-14H,1-5H3,(H,26,28)(H,27,32)
• Standard InChI Key: RELKUESADWQJOU-UHFFFAOYSA-N
• SMILES: CC1=C(N(N=C1C)C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)C4=C(C(=CC=C4)OC)OC)C
• Canonical SMILES: CC1=C(N(N=C1C)C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)C4=C(C(=CC=C4)OC)OC)C

Introduction

The compound 2,3-dimethoxy-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is a complex organic molecule that incorporates several functional groups, including methoxy, pyrazole, pyridazine, and benzamide. This compound is not widely documented in the available literature, suggesting it may be a novel or less-studied chemical entity.

Potential Applications and Research Findings

Given the lack of specific information on this compound in the literature, potential applications can only be speculated based on similar compounds. Compounds with pyrazole and pyridazine rings are often explored for their biological activities, such as anti-inflammatory, antimicrobial, or anticancer properties. The benzamide moiety is also common in pharmaceuticals, suggesting potential therapeutic uses.

Synthesis and Chemical Reactions

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrazole and pyridazine rings, followed by their coupling to the benzamide backbone. Common methods might involve condensation reactions, nucleophilic substitutions, or cross-coupling reactions, depending on the specific starting materials and desired intermediates.